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Compound of Interest

Compound Name: 5-Bromo-2-methoxybenzoic acid

CAS No.: 2476-35-9

Cat. No.: B1268626

Get Quote

An In-Depth Technical Guide to 5-Bromo-2-methoxybenzoic Acid: Structure, Synthesis, and

Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-2-methoxybenzoic acid is a halogenated aromatic carboxylic acid that serves as a

crucial building block in modern organic synthesis. Its unique structural arrangement, featuring

a carboxylic acid, a methoxy ether, and a bromine atom on a benzene ring, provides a versatile

scaffold for creating complex molecular architectures. The differential reactivity of its functional

groups makes it a valuable intermediate, particularly in the synthesis of pharmaceutical

compounds and other high-value chemical entities. This guide provides a comprehensive

technical overview of its structure, properties, synthesis, characterization, reactivity, and

applications, with a focus on practical insights for laboratory and development settings.

Molecular Structure and Physicochemical
Properties
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The foundational attributes of 5-Bromo-2-methoxybenzoic acid dictate its behavior in

chemical reactions and its physical handling characteristics. The molecule consists of a

benzoic acid core, with a methoxy group (-OCH₃) positioned ortho to the carboxylic acid (-

COOH) and a bromine atom (Br) at the para position relative to the methoxy group.

Chemical Structure
The IUPAC name for this compound is 5-bromo-2-methoxybenzoic acid.[1] Its structure is

depicted below.

Caption: 2D Chemical Structure of 5-Bromo-2-methoxybenzoic acid.

Physicochemical Data
A summary of the key properties is provided in the table below for quick reference.

Property Value Source(s)

Molecular Formula C₈H₇BrO₃ [1][2][3]

Molecular Weight 231.04 g/mol [1][2][3]

CAS Number 2476-35-9 [1][2][3]

Appearance
White to tan solid, powder, or

crystals
[2]

Melting Point 118-122 °C

Boiling Point 334.7 °C at 760 mmHg [2]

SMILES
COC1=C(C=C(C=C1)Br)C(=O)

O
[1]

InChIKey
JFDUXZIRWBYBAQ-

UHFFFAOYSA-N
[1]

Synthesis and Manufacturing
The synthesis of 5-Bromo-2-methoxybenzoic acid is typically achieved through the

electrophilic bromination of 2-methoxybenzoic acid (o-anisic acid). The methoxy group is a
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strong activating, ortho-para director. Due to steric hindrance from the adjacent carboxylic acid

group at the ortho position, the incoming electrophile (bromine) is predominantly directed to the

para position, yielding the 5-bromo product with high selectivity.

Causality in Synthetic Protocol
A common and effective method involves the use of elemental bromine in the presence of a

strong acid like sulfuric acid.

Choice of Starting Material: 2-methoxybenzoic acid is readily available and inexpensive. Its

electronic properties (activated ring) make it highly susceptible to electrophilic substitution.

Role of Sulfuric Acid: Concentrated sulfuric acid serves as both a solvent and a catalyst. It

protonates the carboxylic acid, further deactivating the ortho positions, and polarizes the

bromine molecule, increasing its electrophilicity and facilitating the reaction.

Reaction Control: The reaction is typically run at or below room temperature to control the

reaction rate and minimize the formation of poly-brominated side products. Pouring the

reaction mixture into ice-cold water is a critical step that simultaneously quenches the

reaction and precipitates the less water-soluble product, allowing for easy isolation.

Experimental Protocol: Bromination of 2-
Methoxybenzoic Acid
This protocol is adapted from established industrial methods for the selective bromination of

substituted benzoic acids.[4][5]

Materials:

2-Methoxybenzoic acid

Concentrated Sulfuric Acid (H₂SO₄)

Liquid Bromine (Br₂)

Ice-cold water

Ethanol (for recrystallization, optional)
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Procedure:

In a reaction vessel equipped with a mechanical stirrer and a dropping funnel, dissolve 2-

methoxybenzoic acid (1.0 equivalent) in concentrated sulfuric acid at room temperature.

Cool the mixture in an ice bath to maintain a low temperature.

Slowly add liquid bromine (1.0-1.5 equivalents) dropwise to the stirred solution over a period

of 10-20 minutes, ensuring the temperature does not rise significantly.

After the addition is complete, allow the reaction mixture to stir at room temperature for

several hours (e.g., 5-20 hours) until completion, which can be monitored by Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[4]

Carefully pour the reaction mixture onto a sufficient volume of ice-cold water. A solid

precipitate will form.

Collect the precipitated solid by vacuum filtration and wash thoroughly with cold water to

remove residual acid.

Dry the solid product under vacuum. For higher purity, the crude product can be

recrystallized from a suitable solvent like ethanol.[4]
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Caption: Workflow for the synthesis of 5-Bromo-2-methoxybenzoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b1268626/docs?utm_src=pdf-body-img#5-bromo-2-methoxybenzoic-acid-structure
https://www.benchchem.com/product/b1268626/docs?utm_src=pdf-body#5-bromo-2-methoxybenzoic-acid-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Elucidation and Quality Control
Confirming the identity and purity of the synthesized 5-Bromo-2-methoxybenzoic acid is

paramount. A combination of spectroscopic methods provides a self-validating system for

structural confirmation.

Spectroscopic Characterization
¹H NMR Spectroscopy: The proton NMR spectrum provides definitive information about the

substitution pattern on the aromatic ring. For the 5-bromo isomer, three distinct signals are

expected in the aromatic region, corresponding to the three protons on the ring. The methoxy

group will appear as a sharp singlet around 3.8-4.0 ppm, and the acidic proton of the

carboxyl group will be a broad singlet at a downfield shift (>10 ppm).

Infrared (IR) Spectroscopy: The IR spectrum is used to confirm the presence of key

functional groups.[1] Characteristic peaks include a broad absorption band for the O-H

stretch of the carboxylic acid (approx. 2500-3300 cm⁻¹), a sharp and strong C=O stretch

(approx. 1680-1710 cm⁻¹), C-O stretching for the ether and acid (approx. 1250-1300 cm⁻¹

and 1000-1100 cm⁻¹), and a C-Br stretch in the fingerprint region (approx. 500-600 cm⁻¹).

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight of the

compound. Due to the nearly 1:1 natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br), the

molecular ion peak will appear as a characteristic pair of peaks (M and M+2) of roughly

equal intensity, which is a definitive indicator of a monobrominated compound.

Analytical Workflow Protocol
Objective: To confirm the structure and assess the purity of a synthesized batch of 5-Bromo-2-
methoxybenzoic acid.

Sample Preparation:

NMR: Dissolve ~5-10 mg of the dried sample in ~0.6 mL of a deuterated solvent (e.g.,

CDCl₃ or DMSO-d₆) in an NMR tube.

IR: Prepare a KBr pellet by mixing a small amount of the sample with dry KBr powder and

pressing it into a thin disk, or use an ATR-FTIR spectrometer with the neat solid.[1]
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HPLC-MS: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like

acetonitrile or methanol.

Data Acquisition:

Acquire ¹H and ¹³C NMR spectra.

Obtain the IR spectrum over the range of 4000-400 cm⁻¹.

Inject the sample into an HPLC-MS system to obtain a chromatogram for purity

assessment and a mass spectrum for molecular weight confirmation.

Data Analysis:

Compare the obtained spectra with reference data or theoretical predictions.[6]

Integrate the HPLC peak to determine purity (e.g., >97%).

Verify the isotopic pattern for bromine in the mass spectrum.
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NMR Spectroscopy
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IR Spectroscopy
(FTIR-ATR)
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Correct Structure
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Caption: Self-validating workflow for structural characterization.

Applications in Drug Discovery and Medicinal
Chemistry
5-Bromo-2-methoxybenzoic acid is not typically an active pharmaceutical ingredient (API)

itself but rather a highly valuable intermediate. Its utility stems from the ability to selectively

functionalize the carboxylic acid and the carbon-bromine bond.

Synthesis of Antidiabetic Agents: 5-Bromo-2-alkylbenzoic acids are key intermediates in the

synthesis of modern antidiabetic drugs.[5] For instance, the structurally similar 5-bromo-2-

methylbenzoic acid is a documented starting material for producing Canagliflozin, an SGLT2

inhibitor used to treat type 2 diabetes.[5] The 5-bromo-2-methoxybenzoic acid scaffold can

be similarly employed to create analogues and new chemical entities in this therapeutic

class.

Scaffold for Cross-Coupling Reactions: The bromine atom on the aromatic ring is an

excellent handle for transition metal-catalyzed cross-coupling reactions, such as Suzuki,

Heck, and Sonogashira couplings. These reactions allow for the precise installation of new

carbon-carbon or carbon-heteroatom bonds, which is a cornerstone of modern drug

discovery for building molecular complexity.

Derivatization via Carboxylic Acid: The carboxylic acid group can be readily converted into a

wide range of other functional groups, including esters, amides, and acid chlorides. This

allows for the exploration of structure-activity relationships (SAR) by creating libraries of

compounds where this position is varied to optimize target binding, selectivity, and

pharmacokinetic properties.

Safety, Handling, and Storage
As with any chemical reagent, proper handling of 5-Bromo-2-methoxybenzoic acid is

essential for laboratory safety.

Hazard Classification: The compound is classified as acutely toxic if swallowed (Acute Tox.

3).[1] It can also cause skin and serious eye irritation.[7]
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Handling Precautions: Always handle this chemical in a well-ventilated area or a fume hood.

[8][9] Wear appropriate personal protective equipment (PPE), including chemical safety

goggles, nitrile gloves, and a lab coat.[7][9] Avoid generating dust and avoid all personal

contact, including inhalation.[8][9]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[8]

Keep it away from incompatible materials such as strong oxidizing agents.[9]

First Aid:

Eyes: Immediately rinse with plenty of water for at least 15 minutes. Seek medical

attention.[7][10]

Skin: Wash off immediately with plenty of soap and water. If irritation occurs, seek medical

advice.[7][10]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[7][9]

Inhalation: Remove to fresh air. If breathing is difficult, give oxygen and seek medical

attention.[7][9]

Conclusion
5-Bromo-2-methoxybenzoic acid is a foundational building block in organic and medicinal

chemistry. Its well-defined structure, predictable reactivity, and straightforward synthesis make

it an indispensable tool for researchers. From its role in the synthesis of established

pharmaceuticals to its potential as a scaffold for future drug discovery programs, a thorough

understanding of its properties and protocols is essential for leveraging its full potential in the

development of novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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